4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid

• IUPAC Name: 4-[benzyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoic acid
• InChI: InChI=1S/C16H23NO4/c1-16(2,3)21-15(20)17(11-7-10-14(18)19)12-13-8-5-4-6-9-13/h4-6,8-9H,7,10-12H2,1-3H3,(H,18,19)
• InChI Key: PCKHPPARUKMUTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(CCCC(=O)O)CC1=CC=CC=C1
• Molecular Formula: C16H23NO4
• DSSTOX Substance ID: DTXSID70626357
• Molecular Weight: 293.36 g/mol
• CAS RN: 213772-01-1

Description

“4-[Benzyl(tert-butoxycarbonyl)amino]butanoic acid” is an organic compound with the molecular formula C16H23NO4. It has a molecular weight of 293.36 g/mol. The compound is used as a building block in organic synthesis.

Molecular Structure Analysis

The compound has a complex structure with several functional groups. The SMILES string representation of the molecule is CC(C)(C)OC(=O)N(CCCC(O)=O)Cc1ccccc1. This indicates the presence of a benzyl group (Cc1ccccc1), a tert-butoxycarbonyl group (CC©©OC(=O)N), and a butanoic acid group (CCCC(O)=O).

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. More specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the retrieved data.

Scientific Research Applications

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Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), with the signal word "Warning". The hazard statement H302 indicates that it is harmful if swallowed. Precautionary statements include P301 + P312 + P330, which advise to call a poison center or doctor if you feel unwell, and to rinse mouth if swallowed.

Synthesis routes and methods

Procedure details

A solution of benzyl-(4-hydroxy-butyl)-carbamic acid tert butyl ester (9.4 g, 33.7 mmol) in anhydrous dimethyl formamide “DMF” (40 mL) was cooled in an ice bath. Pyridinium dichromate (44 g, 117 mmol) was added in 4 portions of with 15 min intervals. The reaction mixture was allowed to stir overnight at room temperature resulting in a viscous black slurry. The slurry was poured into water (400 mL), acidified to pH 1 with concentrated HCl and extracted with ethyl acetate (3×100 mL). The combined organic layers were washed with, 5% NaHSO4 (100 mL), water (4×300 mL). Subsequently, the organic layer was extracted with 1M NaOH (150, 75, and 50 mL). The combined aqueous layers were cooled with an ice bath and the pH was adjusted to 3 with concentrated HCl. The resulting white suspension was extracted three times with ethyl acetate (3×200 mL) and the combined organic layers were dried over Na2SO4, filtered, and the solvent was evaporated in vacuo to give N-benzyl-N-(t-butoxy-carbonyl)-4-amino-1-butanoic acid (4.0 g, 40%) as viscous oil. 1H NMR (CDCl3): δ 7.23-7.35 (m, 5H); 4.41 (bs, 2H); 3.29 (bs, 1H); 3.19 (bs, 1H); 2.33 (bs, 2H); 1.82 (bs, 2H); 1.46 (bs, 9H).